Cas no 1064191-49-6 (1,1,1,3,3-Pentafluorobutan-2-ol)
1,1,1,3,3-Pentafluorobutan-2-ol is a fluorinated alcohol with the molecular formula C₄H₃F₅O. Its unique structure, featuring five fluorine atoms and a hydroxyl group, imparts high thermal and chemical stability, making it suitable for specialized applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound's strong electron-withdrawing properties enhance its utility as an intermediate in fluorination reactions or as a building block for fluorinated polymers. Its low nucleophilicity and resistance to oxidation further expand its potential in demanding chemical environments. The product is typically handled under controlled conditions due to its reactivity and should be stored in inert atmospheres to maintain purity.
1064191-49-6 structure
Product Name:1,1,1,3,3-Pentafluorobutan-2-ol
CAS No:1064191-49-6
MF:C4H5F5O
MW:164.073919057846
CID:5753477
PubChem ID:59752403
Update Time:2025-10-12
1,1,1,3,3-Pentafluorobutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1929174
- 1064191-49-6
- 1,1,1,3,3-pentafluorobutan-2-ol
- UNAFZLBJFTWWCP-UHFFFAOYSA-N
- SCHEMBL574569
- 1,1,1,3,3-Pentafluorobutan-2-ol
-
- Inchi: 1S/C4H5F5O/c1-3(5,6)2(10)4(7,8)9/h2,10H,1H3
- InChI Key: UNAFZLBJFTWWCP-UHFFFAOYSA-N
- SMILES: FC(C)(C(C(F)(F)F)O)F
Computed Properties
- Exact Mass: 164.02605559g/mol
- Monoisotopic Mass: 164.02605559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
1,1,1,3,3-Pentafluorobutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1929174-0.05g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-0.1g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-0.25g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-0.5g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-1.0g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1929174-2.5g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-5.0g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1929174-10.0g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1929174-1g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1929174-5g |
1,1,1,3,3-pentafluorobutan-2-ol |
1064191-49-6 | 5g |
$3894.0 | 2023-09-17 |
1,1,1,3,3-Pentafluorobutan-2-ol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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